Cas no 1903012-00-9 (N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 1903012-00-9
• MF: C₁₇H₁₇ClN₂O₄
• MW: 348.780883550644
• CID: 5549120
• Update Time: 2025-05-20

N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C17H17ClN2O4/c1-22-15-3-2-12(9-14(15)18)20-17(21)11-4-6-19-16(8-11)24-13-5-7-23-10-13/h2-4,6,8-9,13H,5,7,10H2,1H3,(H,20,21)
• InChI Key： NJFXSVCJXKAXDK-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NC2=CC=C(OC)C(Cl)=C2)=O)=C1

Additional information on N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

Introduction to N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No: 1903012-00-9)

N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1903012-00-9, represents a unique structural motif that combines a pyridine core with an ester-linked oxygenated heterocycle, making it a promising candidate for various biological applications.

The molecular structure of N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide is characterized by its aromatic ring system, which includes both chloro and methoxy substituents. These functional groups not only contribute to the compound's overall reactivity but also influence its interactions with biological targets. The presence of a pyridine ring is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological pathways involved in neurological disorders, cancer, and inflammatory diseases. The unique combination of structural features in N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide positions it as a potential lead compound for further investigation in these areas. Specifically, the ester-linked oxygenated heterocycle can serve as a hinge-binding motif, allowing the compound to engage with specific protein targets in a highly selective manner.

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the chloro and methoxy groups onto the aromatic ring is typically achieved through nucleophilic aromatic substitution reactions, while the attachment of the oxolan-3-yloxy moiety is often accomplished via esterification or amidation reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for biological evaluation.

Evidence from recent studies suggests that derivatives of pyridine with similar structural motifs have demonstrated promising activity against various disease targets. For instance, some pyridine-based compounds have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The presence of both chloro and methoxy substituents in N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide may enhance its binding affinity to these targets, making it a valuable scaffold for drug discovery efforts.

Beyond its potential as an anti-cancer agent, N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide may also find applications in treating neurological disorders. The pyridine ring is known to interact with neurotransmitter receptors, such as those for serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. By modulating these receptors, the compound could potentially alleviate symptoms associated with these disorders.

The oxolan-3-yloxy moiety adds another layer of complexity to the compound's biological activity. This group has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the oxygenated heterocycle can participate in hydrogen bonding interactions with biological targets, further improving binding affinity. These features make N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide an attractive candidate for further development.

In conclusion, N-(3-chloro-4-methoxyphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No: 1903012-00-9) is a structurally complex and biologically relevant compound that holds significant promise for therapeutic applications. Its unique combination of functional groups and structural motifs positions it as a valuable scaffold for drug discovery efforts targeting neurological disorders and cancer. As research continues to uncover new biological pathways and targets, compounds like this one will play an increasingly important role in developing novel treatments for human diseases.